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Compound of Interest

Compound Name: A-85783

Cat. No.: B1245004

Introduction: This technical support center is designed for researchers, scientists, and drug
development professionals using A-85783, a potent and selective platelet-activating factor
(PAF) receptor antagonist. A-85783 is the active metabolite of the prodrug ABT-299.[1][2]
Published data indicates that A-85783 is a highly specific inhibitor of the PAF receptor.[2][3]
However, as with any small molecule inhibitor, it is crucial to consider and investigate potential
off-target effects to ensure the validity of experimental results. This guide provides
troubleshooting advice, frequently asked questions (FAQs), and standardized protocols to help
you identify and mitigate potential off-target effects of A-85783 in your experiments.

Quantitative Data Summary

This table summarizes the reported binding affinity of A-85783 for the platelet-activating factor
(PAF) receptor. The inhibition constant (Ki) is a measure of the compound's binding affinity to

its target.

Compound Target Species Assay Ki (nM) Reference
Platelet

A-85783 PAF Receptor Human Membrane 0.3 [2]
Binding
Platelet

A-85783 PAF Receptor  Rabbit Membrane 3.9 [2]
Binding
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Caption: On-target signaling pathway of A-85783.
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Caption: General workflow for investigating off-target effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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